Cas no 954239-64-6 (5-Bromo-benzooxazole-2-carboxylic Acid Amide)

• Product Name: 5-Bromo-benzooxazole-2-carboxylic Acid Amide
• CAS No: 954239-64-6
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD09832202
• CID: 867529
• PubChem ID: 74892057
• Update Time: 2025-09-19

5-Bromo-benzooxazole-2-carboxylic Acid Amide Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarboxamide, 5-bromo-
• 5-Bromo-benzooxazole-2-carboxylic acid amide
• 5-Bromo-2-benzoxazolecarboxamide (ACI)
• 5-bromo-1,3-benzoxazole-2-carboxamide
• CS-0330029
• SB40256
• DB-080258
• 954239-64-6
• MFCD09832202
• 5-Bromobenzo[d]oxazole-2-carboxamide
• 5-Bromo-benzooxazole-2-carboxylic Acid Amide

• MDL： MFCD09832202
• Inchi： 1S/C8H5BrN2O2/c9-4-1-2-6-5(3-4)11-8(13-6)7(10)12/h1-3H,(H2,10,12)
• InChI Key： GYCRGEYPEQMNHR-UHFFFAOYSA-N
• SMILES： O=C(C1OC2C(=CC(=CC=2)Br)N=1)N

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 390.0±34.0 °C at 760 mmHg
• Flash Point: 189.6±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-benzooxazole-2-carboxylic Acid Amide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)